Cas no 1894848-88-4 (4-(benzyloxy)carbonyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid)

• Product Name: 4-(benzyloxy)carbonyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid
• CAS No: 1894848-88-4
• MF: C₁₇H₁₅NO₅
• MW: 313.304704904556
• CID: 5638513
• PubChem ID: 117046420
• Update Time: 2025-10-31

4-(benzyloxy)carbonyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(benzyloxy)carbonyl]-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid
• EN300-27782281
• AT20532
• 1894848-88-4
• 4-CBZ-3,4-DIHYDRO-2H-BENZO[B][1,4]OXAZINE-6-CARBOXYLIC ACID
• 4-(benzyloxy)carbonyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid

• Inchi： 1S/C17H15NO5/c19-16(20)13-6-7-15-14(10-13)18(8-9-22-15)17(21)23-11-12-4-2-1-3-5-12/h1-7,10H,8-9,11H2,(H,19,20)
• InChI Key： OZTCHEBKXPPJFJ-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C(=O)O)=CC=2N(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 313.09502258g/mol
• Monoisotopic Mass: 313.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 76.1Ų

Additional information on 4-(benzyloxy)carbonyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid

4-(Benzyloxy)carbonyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1894848-88-4, known as 4-(benzyloxy)carbonyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzoxazines, which are heterocyclic aromatic compounds containing both oxygen and nitrogen atoms in their structure. The benzoxazine core of this molecule provides a unique framework for further functionalization and exploration of its chemical properties.

The benzoxazine structure is characterized by a six-membered ring consisting of two oxygen atoms and one nitrogen atom. In this specific compound, the benzoxazine ring is further substituted with a benzyloxy carbonyl group at the 4-position and a carboxylic acid group at the 6-position. These substituents significantly influence the molecule's reactivity, solubility, and potential applications. The benzyloxy carbonyl group introduces steric hindrance and electronic effects, while the carboxylic acid group imparts acidity and the ability to form salts or esters.

Recent studies have highlighted the importance of benzoxazines in drug design due to their ability to act as scaffolds for bioactive molecules. The carboxylic acid functionality in this compound makes it a promising candidate for peptide coupling or as a precursor in the synthesis of more complex molecules. Additionally, the presence of the benzyloxy carbonyl group suggests that this compound could be used in protecting group strategies during organic synthesis.

From a synthetic perspective, the preparation of 4-(benzyloxy)carbonyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid involves multi-step reactions that require precise control over regioselectivity and stereochemistry. The synthesis typically begins with the formation of the benzoxazine ring through cyclization reactions, followed by functionalization at specific positions to introduce the desired substituents. The use of modern catalytic methods and transition metal catalysts has significantly improved the efficiency and yield of these reactions.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with high accuracy. For instance, density functional theory (DFT) calculations have provided insights into the molecular orbitals and electronic distribution within the molecule, which are critical for understanding its reactivity in various chemical transformations.

In terms of applications, 4-(benzyloxy)carbonyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid has shown potential in materials science as well. Its unique structure makes it a candidate for use in polymer synthesis or as a building block for advanced materials with tailored properties. Furthermore, its ability to form stable salts or esters opens up possibilities in pharmaceutical formulation development.

The study of this compound also contributes to our understanding of heterocyclic chemistry and its role in natural product synthesis. Many natural products contain benzoxazine-like structures, and insights gained from this research could lead to new strategies for synthesizing bioactive compounds with therapeutic potential.

In conclusion, 4-(benzyloxy)carbonyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As new synthetic methods and computational tools continue to emerge, our ability to harness the full potential of this compound will undoubtedly expand.